Cas no 2167330-95-0 (4,4-dimethyloxetane-2-carboxylic acid)
4,4-dimethyloxetane-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4,4-dimethyloxetane-2-carboxylic acid
- 2-Oxetanecarboxylic acid, 4,4-dimethyl-
- EN300-1178023
- 2167330-95-0
-
- Inchi: 1S/C6H10O3/c1-6(2)3-4(9-6)5(7)8/h4H,3H2,1-2H3,(H,7,8)
- InChI Key: BHRBSZPQHIDCSW-UHFFFAOYSA-N
- SMILES: O1C(C)(C)CC1C(O)=O
Computed Properties
- Exact Mass: 130.062994177g/mol
- Monoisotopic Mass: 130.062994177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Density: 1.154±0.06 g/cm3(Predicted)
- Boiling Point: 224.4±33.0 °C(Predicted)
- pka: 3.62±0.40(Predicted)
4,4-dimethyloxetane-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1178023-1.0g |
4,4-dimethyloxetane-2-carboxylic acid |
2167330-95-0 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1178023-50mg |
4,4-dimethyloxetane-2-carboxylic acid |
2167330-95-0 | 50mg |
$1344.0 | 2023-10-03 | ||
| Enamine | EN300-1178023-100mg |
4,4-dimethyloxetane-2-carboxylic acid |
2167330-95-0 | 100mg |
$1408.0 | 2023-10-03 | ||
| Enamine | EN300-1178023-250mg |
4,4-dimethyloxetane-2-carboxylic acid |
2167330-95-0 | 250mg |
$1472.0 | 2023-10-03 | ||
| Enamine | EN300-1178023-500mg |
4,4-dimethyloxetane-2-carboxylic acid |
2167330-95-0 | 500mg |
$1536.0 | 2023-10-03 | ||
| Enamine | EN300-1178023-1000mg |
4,4-dimethyloxetane-2-carboxylic acid |
2167330-95-0 | 1000mg |
$1599.0 | 2023-10-03 | ||
| Enamine | EN300-1178023-2500mg |
4,4-dimethyloxetane-2-carboxylic acid |
2167330-95-0 | 2500mg |
$3136.0 | 2023-10-03 | ||
| Enamine | EN300-1178023-5000mg |
4,4-dimethyloxetane-2-carboxylic acid |
2167330-95-0 | 5000mg |
$4641.0 | 2023-10-03 | ||
| Enamine | EN300-1178023-10000mg |
4,4-dimethyloxetane-2-carboxylic acid |
2167330-95-0 | 10000mg |
$6882.0 | 2023-10-03 |
4,4-dimethyloxetane-2-carboxylic acid Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 4,4-dimethyloxetane-2-carboxylic acid
Professional Introduction to 4,4-dimethyloxetane-2-carboxylic acid (CAS No. 2167330-95-0)
4,4-dimethyloxetane-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2167330-95-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the oxetane class, a heterocyclic structure characterized by a three-membered ring containing one oxygen atom. The presence of two methyl groups at the 4-position and a carboxylic acid functional group at the 2-position imparts unique reactivity and potential applications. The oxetane ring itself is known for its strained structure, which makes it highly susceptible to ring-opening reactions, a property that has been exploited in various synthetic pathways.
The significance of 4,4-dimethyloxetane-2-carboxylic acid lies in its versatility as a building block in organic synthesis. The strained oxetane ring can undergo controlled ring-opening reactions under specific conditions, allowing for the introduction of various substituents at predictable positions. This characteristic makes it an invaluable intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical industry where precise molecular architecture is crucial for drug efficacy and selectivity.
In recent years, there has been growing interest in the development of novel methodologies for the functionalization of oxetane derivatives. One particularly promising approach involves the use of transition metal-catalyzed reactions, which can facilitate highly regioselective ring-opening processes. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce aryl or vinyl groups into the oxetane ring, enabling the synthesis of conjugated polymers with potential applications in organic electronics. These advancements highlight the compound's role as a precursor in materials science, where tailored molecular structures are essential for achieving desired physical properties.
The carboxylic acid functionality of 4,4-dimethyloxetane-2-carboxylic acid also opens up avenues for further chemical modifications. Carboxylic acids are well-known for their ability to participate in esterification, amidation, and other acylation reactions, allowing for the creation of a diverse array of derivatives. These derivatives can then be explored for their biological activity or material properties. For example, esterification of the carboxylic group can yield corresponding esters that may exhibit improved solubility or stability, making them more suitable for formulation into drug products.
From a pharmaceutical perspective, 4,4-dimethyloxetane-2-carboxylic acid has been investigated as a potential scaffold for drug discovery. The strained oxetane core can mimic certain pharmacophoric motifs found in bioactive molecules, providing a starting point for designing new therapeutic agents. Additionally, the compound's reactivity allows for rapid diversification of its structure through combinatorial chemistry approaches. Such strategies have been successfully applied to identify novel lead compounds with desirable pharmacological profiles.
Recent studies have also explored the use of 4,4-dimethyloxetane-2-carboxylic acid in peptide mimetics and peptidomimetics. The oxetane ring can be incorporated into peptide-like structures to enhance their metabolic stability while maintaining biological activity. This approach has been particularly useful in developing protease inhibitors and other enzyme-targeting agents. The ability to precisely control the conformational constraints imposed by the oxetane ring allows for the design of molecules that interact tightly with biological targets.
The synthesis of 4,4-dimethyloxetane-2-carboxylic acid itself presents an interesting challenge due to its strained structure. Traditional methods often involve multi-step processes starting from readily available precursors such as epoxides or ketones. However, recent advances in synthetic chemistry have led to more efficient one-pot or catalytic approaches that simplify the preparation procedure while maintaining high yields and purity. These innovations underscore the compound's importance as a synthetic intermediate and highlight ongoing efforts to optimize its production.
In conclusion,4,4-dimethyloxetane-2-carboxylic acid (CAS No. 2167330-95-0) represents a versatile and valuable compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it an attractive building block for both pharmaceuticals and advanced materials. As research continues to uncover new synthetic methodologies and applications,4,4-dimethyloxetane-2-carboxylic acid is poised to remain at the forefront of chemical innovation.
2167330-95-0 (4,4-dimethyloxetane-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)